(4-Hydroxyphenyl)(4-(prop-2-yn-1-yloxy)phenyl)methanone

Specification

• CAS No.: 1208395-99-6
• Molecular Formula: C16H12O3
• Molecular Weight: 252.269
• IUPAC Name: (4-hydroxyphenyl)-(4-prop-2-ynoxyphenyl)methanone
• Standard InChI: InChI=1S/C16H12O3/c1-2-11-19-15-9-5-13(6-10-15)16(18)12-3-7-14(17)8-4-12/h1,3-10,17H,11H2
• Standard InChI Key: TZKIHDJSIXVMIQ-UHFFFAOYSA-N
• SMILES: C#CCOC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a central benzophenone core substituted with a hydroxyphenyl group and a propargyl ether moiety. The benzophenone group ($\text{Ar-C(=O)-Ar}$) provides photochemical reactivity, while the propargyl ether ($\text{O-CH}_2-\text{C≡CH}$) introduces an alkyne handle for click chemistry applications. The hydroxyl group on the phenyl ring serves as a synthetic anchor for conjugation to ligands or pharmacophores.

Table 1: Key Physicochemical Properties

Property	Value
Boiling Point	$448.1 \pm 40.0^\circ \text{C}$ (Predicted)
Density	$1.220 \pm 0.06 \, \text{g/cm}^3$
pKa	$7.84 \pm 0.15$
Storage Temperature	$-20^\circ \text{C}$
Solubility	Not fully characterized

The predicted boiling point and density align with trends observed in aromatic ketones, while the mildly acidic phenolic hydroxyl (pKa ~7.84) facilitates selective derivatization under basic conditions.

Synthesis and Reaction Suitability

Synthetic Route

The compound is synthesized via a nucleophilic substitution reaction between 4,4'-dihydroxybenzophenone and propargyl bromide. Under alkaline conditions, the hydroxyl group at the 4-position of one phenyl ring reacts with propargyl bromide to form the propargyl ether, while the adjacent hydroxyl remains intact for subsequent functionalization.

$$\text{4,4'-Dihydroxybenzophenone} + \text{Propargyl Bromide} \xrightarrow{\text{Base}} \text{(4-Hydroxyphenyl)(4-(prop-2-yn-1-yloxy)phenyl)methanone} + \text{HBr}$$

Reaction Compatibility

The alkyne group enables copper-catalyzed azide-alkyne cycloaddition (CuAAC), making the compound suitable for bioorthogonal labeling strategies. Additionally, the benzophenone moiety undergoes UV-induced radical formation, facilitating covalent crosslinking with proximal biomolecules.

Applications in Chemical Biology

Photoaffinity Labeling

Upon UV irradiation (typically 365 nm), the benzophenone group generates a reactive triplet diradical that forms covalent bonds with nearby C-H bonds in target proteins. This property is exploited to "trap" transient protein-ligand interactions, enabling the identification of binding sites and off-target effects.

Click Chemistry Applications

The terminal alkyne allows for efficient conjugation to azide-modified tags (e.g., biotin, fluorophores) via CuAAC. This enables downstream detection, purification, or visualization of probe-target complexes using standard analytical platforms.

Table 2: Representative Applications

Application	Experimental Workflow
Target Deconvolution	Probe conjugation → UV crosslinking → Click chemistry → MS analysis
Live-Cell Imaging	Probe incubation → UV activation → Fluorescent tagging → Microscopy
Competitive Binding Assays	Probe-library competition → Crosslinking → Target enrichment

Supplier	Location	Purity	Price Range (1g)
Jinan Shengqi Pharmaceutical Co.	China	≥95%	$42–$156
Yantai ShengKailun Chemical	China	≥95%	$74–$660
CymitQuimica	Spain	Not specified	€42–€2,789

Pricing varies significantly with scale, with bulk purchases (25g+) offering cost efficiencies.